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Compound Name: Enzalutamide

Cat. No.: B1683756

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enzalutamide is a potent second-generation androgen receptor (AR) signaling inhibitor
approved for the treatment of metastatic castration-resistant prostate cancer (NMCRPC) and
non-metastatic castration-resistant prostate cancer (nmCRPC).[1][2][3][4] It exerts its
therapeutic effect by targeting multiple steps in the AR signaling pathway, a key driver of
prostate cancer progression.[5] Enzalutamide competitively inhibits the binding of androgens
to the AR, prevents the nuclear translocation of the AR, and impairs the association of the AR
with DNA. These actions collectively suppress the transcription of AR target genes, leading to
decreased cancer cell proliferation and induction of apoptosis.

In vivo xenograft models are indispensable tools for the preclinical evaluation of anti-cancer
agents like Enzalutamide. These models, typically involving the subcutaneous or orthotopic
implantation of human prostate cancer cells into immunocompromised mice, allow for the
assessment of a drug's efficacy in a living organism, providing crucial data on tumor growth
inhibition, pharmacodynamics, and potential resistance mechanisms. This document provides
detailed application notes and protocols for utilizing in vivo xenograft models to test the efficacy
of Enzalutamide.

Key Signaling Pathway: Androgen Receptor (AR)
Signaling
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Enzalutamide's primary mechanism of action is the disruption of the Androgen Receptor (AR)
signaling pathway. Understanding this pathway is crucial for interpreting the results of
Enzalutamide efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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